Cas no 1803609-87-1 (4-Fluorooxolane-3-sulfonyl chloride)

• Product Name: 4-Fluorooxolane-3-sulfonyl chloride
• CAS No: 1803609-87-1
• MF: C₄H₆ClFO₃S
• MW: 188.605042934418
• CID: 5719384
• PubChem ID: 119031868
• Update Time: 2025-06-11

4-Fluorooxolane-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• F1911-1854
• EN300-219948
• 1803609-87-1
• 4-fluorooxolane-3-sulfonyl chloride
• AKOS040798244
• 4-fluorooxolane-3-sulfonylchloride
• C4H6ClFO3S
• 4-Fluorooxolane-3-sulfonyl chloride

• Inchi： 1S/C4H6ClFO3S/c5-10(7,8)4-2-9-1-3(4)6/h3-4H,1-2H2
• InChI Key： HFRMTYQVLIOYJH-UHFFFAOYSA-N
• SMILES： ClS(C1COCC1F)(=O)=O

Computed Properties

• Exact Mass: 187.9710211g/mol
• Monoisotopic Mass: 187.9710211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-Fluorooxolane-3-sulfonyl chloride

Introduction to 4-Fluorooxolane-3-sulfonyl chloride (CAS No. 1803609-87-1)

4-Fluorooxolane-3-sulfonyl chloride, also known by its CAS number 1803609-87-1, is a specialized chemical compound that has gained significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated oxolane ring and a sulfonyl chloride functional group. These features make it a valuable reagent in the synthesis of various biologically active molecules and pharmaceutical intermediates.

The chemical formula of 4-Fluorooxolane-3-sulfonyl chloride is C₅H₆ClFO₃S. Its molecular weight is approximately 192.65 g/mol. The compound is typically supplied as a colorless to pale yellow liquid, with a boiling point of around 150°C at 10 mmHg. It is highly reactive due to the presence of the sulfonyl chloride group, which can readily undergo nucleophilic substitution reactions.

In recent years, 4-Fluorooxolane-3-sulfonyl chloride has been extensively studied for its potential applications in the development of novel drugs and therapeutic agents. One of the key areas of research involves its use as an intermediate in the synthesis of fluorinated compounds, which are known for their enhanced biological activity and improved pharmacokinetic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 highlighted the role of this compound in the synthesis of a series of potent antiviral agents targeting RNA-dependent RNA polymerase (RdRp) enzymes.

The unique combination of fluorine and sulfonyl functionalities in 4-Fluorooxolane-3-sulfonyl chloride provides several advantages in synthetic chemistry. The fluorine atom can enhance the lipophilicity and metabolic stability of target molecules, while the sulfonyl chloride group serves as a versatile electrophilic moiety that can be readily converted into various functional groups through reaction with nucleophiles such as amines, alcohols, and thiols. This dual functionality makes it an attractive reagent for the synthesis of complex organic molecules with diverse biological activities.

In addition to its applications in pharmaceutical research, 4-Fluorooxolane-3-sulfonyl chloride has also found use in other areas of chemical synthesis. For example, it has been employed in the preparation of advanced materials such as polymers and coatings with improved thermal stability and mechanical properties. A recent study published in Advanced Materials demonstrated the use of this compound in the synthesis of fluorinated polyurethanes with enhanced hydrophobicity and chemical resistance.

The safety and handling of 4-Fluorooxolane-3-sulfonyl chloride are important considerations for researchers working with this compound. It is recommended to handle it under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. The compound should be stored in a cool, dry place away from incompatible materials such as strong bases and reducing agents.

In conclusion, 4-Fluorooxolane-3-sulfonyl chloride (CAS No. 1803609-87-1) is a versatile and valuable reagent with a wide range of applications in organic synthesis and pharmaceutical research. Its unique molecular structure and reactivity profile make it an essential tool for scientists working on the development of new drugs, advanced materials, and other innovative chemical products. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.